molecular formula C10H10O4 B2473236 3-(3-Hydroxyoxetan-3-yl)benzoic acid CAS No. 2241139-57-9

3-(3-Hydroxyoxetan-3-yl)benzoic acid

Cat. No. B2473236
CAS RN: 2241139-57-9
M. Wt: 194.186
InChI Key: BXTVJSAGISIPMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(3-Hydroxyoxetan-3-yl)benzoic acid” is a chemical compound with the molecular formula C10H10O4 . It has a molecular weight of 194.19 . The compound is a solid at room temperature .


Molecular Structure Analysis

The InChI code for “3-(3-Hydroxyoxetan-3-yl)benzoic acid” is 1S/C10H10O4/c11-9(12)7-2-1-3-8(4-7)10(13)5-14-6-10/h1-4,13H,5-6H2,(H,11,12) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds .


Physical And Chemical Properties Analysis

“3-(3-Hydroxyoxetan-3-yl)benzoic acid” is a solid at room temperature . It has a molecular weight of 194.19 . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Supramolecular Chemistry

Supramolecular chemistry explores non-covalent interactions between molecules. Researchers investigate the self-assembly behavior of 3-(3-Hydroxyoxetan-3-yl)benzoic acid derivatives. These compounds can form hydrogen-bonded networks, inclusion complexes, or host-guest assemblies. Understanding their supramolecular interactions aids in designing functional materials and sensors.

Safety And Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

Future Directions

While specific future directions for “3-(3-Hydroxyoxetan-3-yl)benzoic acid” are not mentioned in the search results, the compound is available for purchase, indicating its potential use in various research and industrial applications .

properties

IUPAC Name

3-(3-hydroxyoxetan-3-yl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10O4/c11-9(12)7-2-1-3-8(4-7)10(13)5-14-6-10/h1-4,13H,5-6H2,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXTVJSAGISIPMZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CO1)(C2=CC=CC(=C2)C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(3-Hydroxyoxetan-3-yl)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.